4-Methyl-N-(3-oxopropyl)-N-(pent-2-yn-1-yl)benzene-1-sulfonamide

Specification

• CAS No.: 828913-55-9
• Molecular Formula: C15H19NO3S
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 4-methyl-N-(3-oxopropyl)-N-pent-2-ynylbenzenesulfonamide
• Standard InChI: InChI=1S/C15H19NO3S/c1-3-4-5-11-16(12-6-13-17)20(18,19)15-9-7-14(2)8-10-15/h7-10,13H,3,6,11-12H2,1-2H3
• Standard InChI Key: HZHJQKYOIOWTSO-UHFFFAOYSA-N
• Canonical SMILES: CCC#CCN(CCC=O)S(=O)(=O)C1=CC=C(C=C1)C

Introduction

4-Methyl-N-(3-oxopropyl)-N-(pent-2-yn-1-yl)benzene-1-sulfonamide is a synthetic organic compound with the molecular formula $C_{15}H_{19}NO_3S$. It belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This compound is identified by PubChem CID 71416875 and has a molecular weight of 293.4 g/mol.

Synthesis

While specific synthesis routes for this compound are not detailed in the provided sources, general methods for sulfonamide synthesis involve:

• Reaction of sulfonyl chlorides with amines.

• Functionalization of the resulting sulfonamides to introduce desired substituents.

For example, the attachment of the 3-oxopropyl and pent-2-ynyl groups would likely involve alkylation reactions under controlled conditions to ensure selectivity.

Applications and Potential Uses

4.1 Pharmacological Relevance
Sulfonamides are known for their wide range of biological activities:

• Antimicrobial Action: Many sulfonamides inhibit bacterial dihydropteroate synthase, an enzyme involved in folate biosynthesis.

• Anti-inflammatory Potential: Structural analogs have been studied as inhibitors of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which mediate inflammatory responses.

Given its structural features, 4-Methyl-N-(3-oxopropyl)-N-(pent-2-ynyl)benzene-1-sulfonamide may exhibit similar bioactivities, warranting further investigation.

4.2 Chemical Research
The compound's unique combination of functional groups makes it an interesting candidate for:

• Molecular docking studies to predict binding affinity with biological targets.

• Structure–activity relationship (SAR) studies to optimize its pharmacological profile.

Analytical Data

Characterization techniques used for similar compounds include:

• Nuclear Magnetic Resonance (NMR): Determines the chemical environment of hydrogen ($^1H$) and carbon ($^{13}C$) atoms.

• Mass Spectrometry (MS): Confirms molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): Identifies functional groups via characteristic absorption bands.